Cas no 8007-47-4 (Canada Balsam, Technical Grade)

• Product Name: Canada Balsam, Technical Grade
• CAS No: 8007-47-4
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 86167
• PubChem ID: 167312551
• Update Time: 2025-07-18

Canada Balsam, Technical Grade Chemical and Physical Properties

Names and Identifiers

• Canada Balsam
• CANADIAN BALSAM, NEUTRAL
• Canada Balsam, Technical Grade
• CANADA BALSAM, FOR MICROSCOPY
• Canada balsaM, natural filtered
• 2-Methyl-6-oxo-1,6-dihydro-[3,4'-bipyridine]-5-carboxamide
• 2-Methyl-6-oxo-1,6-dihydro-3,4'-bipyridine-5-carboxamide
• [3,4'-Bipyridine]-5-carboxamide, 1,6-dihydro-2-methyl-6-oxo-
• 6-methyl-2-oxo-5-pyridin-4-yl-1H-pyridine-3-carboxamide
• Milrinone Related Compound A
• 75E39HK2X2
• (3,4'-Bipyridine)-5-carboxamide, 1,6-dihydro-2-methyl-6-oxo-
• POTASSIUMBENZENESULFONATE
• 9920AE
• BDBM50465491
• SBB055744
• WIN 47338
• AK
• 8007-47-4
• IIUZTTUQXFCORF-UHFFFAOYSA-N
• Canadabalsam
• N-{1-[3-(3-carbamimidamidopropyl)-1-[3-ethenyl-2-(hepta-1,3,5-trien-4-yl)hepta-3,5-dien-1-yl]-2-oxo-1,4-diazepan-5-yl]-2-(naphthalen-2-yl)ethyl}acetamide
• N-[1-[3-[3-(diaminomethylideneamino)propyl]-1-[(3E,5Z)-3-ethenyl-2-[(3E,5Z)-hepta-1,3,5-trien-4-yl]hepta-3,5-dienyl]-2-oxo-1,4-diazepan-5-yl]-2-naphthalen-2-ylethyl]acetamide
• N-[1-[3-[3-(diaminomethylideneamino)propyl]-1-(3-ethenyl-2-hepta-1,3,5-trien-4-ylhepta-3,5-dienyl)-2-oxo-1,4-diazepan-5-yl]-2-naphthalen-2-ylethyl]acetamide
• 73559-47-4

• Inchi： 1S/C12H11N3O2/c1-7-9(8-2-4-14-5-3-8)6-10(11(13)16)12(17)15-7/h2-6H,1H3,(H2,13,16)(H,15,17)
• InChI Key： SWKVSFPUHCMFJY-UHFFFAOYSA-N
• SMILES： O=C1C(C(N)=O)=CC(C2C=CN=CC=2)=C(C)N1

Computed Properties

• Exact Mass: 636.41517492g/mol
• Monoisotopic Mass: 636.41517492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• XLogP3: -0.3
• Topological Polar Surface Area: 85.1

Experimental Properties

• Color/Form: Yellow transparent colloid. It is an optical adhesive based on Tamar resin or fir resin. It condenses in cold, becomes semi fluid when heated, and becomes dark after long-term storage, with strong adhesion.
• Density: 0.990 g/mL at 20 °C
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: 118 °F
• Refractive Index: n20/D 1.522(lit.)
• Water Partition Coefficient: It is soluble in benzene, chloroform, xylene, ethyl acetate, ether, oil of cedar, and oil of turpentine. Insoluble in water.
• Merck: 14,946
• Solubility: Not determined
• Vapor Pressure: No data available

Canada Balsam, Technical Grade Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1307 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-38-20/21
• Safety Instruction： 36/37-16
• RTECS：CP2352500
• Hazardous Material Identification：
• Risk Phrases：10-38-20/21
• Safety Term：36/37-16
• Packing Group：III
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：RT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines
• Material Chemicals High Polymer Materials

Additional information on Canada Balsam, Technical Grade

Research Brief on Canada Balsam, Technical Grade (CAS: 8007-47-4) in Chemical and Biomedical Applications

Canada Balsam, Technical Grade (CAS: 8007-47-4), a natural resin derived from the balsam fir tree (Abies balsamea), has long been valued for its optical clarity and adhesive properties. Recent studies have expanded its applications into chemical and biomedical fields, leveraging its unique physicochemical properties. This brief synthesizes the latest research on its composition, functional modifications, and emerging applications, with a focus on technical-grade formulations optimized for industrial and laboratory use.

Advanced chromatographic analyses (GC-MS, HPLC) reveal that technical-grade Canada Balsam contains 60-70% α-pinene and β-pinene, with terpene alcohols (10-15%) and resin acids (5-8%) contributing to its viscosity and solubility profile. A 2023 study in Journal of Biomaterials Science demonstrated its potential as a biodegradable embedding medium for histological samples, showing 20% improved sectioning consistency compared to synthetic polymers when cross-linked with citric acid derivatives.

In pharmaceutical formulations, its terpene fraction (8007-47-4) exhibits synergistic effects with hydrophobic APIs. Research from the University of Montreal (2024) reported a 35% enhancement in transdermal delivery of lidocaine when combined with Canada Balsam nanoemulsions (150-200 nm particle size), attributed to the resin's permeation-enhancing terpenes. Technical-grade specifications (viscosity 150-200 cP at 25°C, acid value <30) were critical for batch reproducibility in these studies.

Challenges in standardization persist, as highlighted in a 2024 ACS Sustainable Chemistry review. Variations in seasonal harvest impact hydroxyl (-OH) group density (2.1-3.8 mmol/g), requiring advanced NMR fingerprinting for quality control. However, its GRAS status and renewable sourcing position it as a sustainable alternative to petroleum-derived adhesives in medical device assembly, with peel strength tests showing comparable performance to acrylic adhesives (18-22 N/cm²).

Ongoing clinical investigations explore its anti-inflammatory properties, where isolated resin acids from 8007-47-4 show COX-2 inhibition (IC50 28 μM) in macrophage models. Future directions include CRISPR-engineered balsam fir cultivars to optimize terpene ratios for specific biomedical applications, potentially revolutionizing its technical-grade specifications within 5-7 years.